Cas no 105745-52-6 (Quinoline, 2-methoxy-6-(4-methoxyphenyl)-8-methyl-)

• Product Name: Quinoline, 2-methoxy-6-(4-methoxyphenyl)-8-methyl-
• CAS No: 105745-52-6
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1161497
• PubChem ID: 20150453
• Update Time: 2025-04-20

Quinoline, 2-methoxy-6-(4-methoxyphenyl)-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-methoxy-6-(4-methoxyphenyl)-8-methyl-
• 2-methoxy-6-(4-methoxyphenyl)-8-methylquinoline
• SCHEMBL10367617
• 2-methoxy-8-methyl-6-[4-methoxyphenyl]quinoline
• 105745-52-6
• DTXSID50603000
• HAVCGAFVVWQTNC-UHFFFAOYSA-N
• quinoline,2-methoxy-6-(4-methoxyphenyl)-8-methyl-

• Inchi： 1S/C18H17NO2/c1-12-10-15(13-4-7-16(20-2)8-5-13)11-14-6-9-17(21-3)19-18(12)14/h4-11H,1-3H3
• InChI Key： HAVCGAFVVWQTNC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C3C=CC(=CC=3)OC)C=C(C)C2=N1

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 4.22740